Cas no 1781528-33-3 (5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol)

5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol structure

1781528-33-3 structure

Product Name:5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol

CAS No:1781528-33-3

MF:C₆H₆F₃NOS

MW:197.178150653839

CID:5691420

PubChem ID:105450427

Update Time:2023-11-24

5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

- EN300-1599468
- 1781528-33-3
- [5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol
- 2-Thiazolemethanol, 5-methyl-4-(trifluoromethyl)-
- 5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol
- Inchi： 1S/C6H6F3NOS/c1-3-5(6(7,8)9)10-4(2-11)12-3/h11H,2H2,1H3
- InChI Key： JWCYEEYNZZTIMJ-UHFFFAOYSA-N
- SMILES： S1C(CO)=NC(C(F)(F)F)=C1C

Computed Properties

Exact Mass: 197.01221947g/mol
Monoisotopic Mass: 197.01221947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 61.4Å²

Experimental Properties

Density: 1.452±0.06 g/cm3(Predicted)
Boiling Point: 222.7±40.0 °C(Predicted)
pka: 12.82±0.10(Predicted)

5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1599468-0.05g	[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol	1781528-33-3		0.05g	$1200.0	2023-06-04
Enamine	EN300-1599468-0.1g	[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol	1781528-33-3		0.1g	$1257.0	2023-06-04
Enamine	EN300-1599468-0.25g	[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol	1781528-33-3		0.25g	$1315.0	2023-06-04
Enamine	EN300-1599468-0.5g	[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol	1781528-33-3		0.5g	$1372.0	2023-06-04
Enamine	EN300-1599468-1.0g	[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol	1781528-33-3		1g	$1429.0	2023-06-04
Enamine	EN300-1599468-2.5g	[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol	1781528-33-3		2.5g	$2800.0	2023-06-04
Enamine	EN300-1599468-5.0g	[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol	1781528-33-3		5g	$4143.0	2023-06-04
Enamine	EN300-1599468-10.0g	[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol	1781528-33-3		10g	$6144.0	2023-06-04
Enamine	EN300-1599468-50mg	[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol	1781528-33-3		50mg	$827.0	2023-09-23
Enamine	EN300-1599468-100mg	[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol	1781528-33-3		100mg	$867.0	2023-09-23

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